2-((4-(3-chloro-4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl)thio)-N-(2,4-dimethylphenyl)acetamide

• IUPAC Name: 2-[4-(3-chloro-4-fluorophenyl)-3-oxopyrazin-2-yl]sulfanyl-N-(2,4-dimethylphenyl)acetamide
• InChI: InChI=1S/C20H17ClFN3O2S/c1-12-3-6-17(13(2)9-12)24-18(26)11-28-19-20(27)25(8-7-23-19)14-4-5-16(22)15(21)10-14/h3-10H,11H2,1-2H3,(H,24,26)
• InChI Key: YFSVMHDXZHTJPS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CSC2=NC=CN(C2=O)C3=CC(=C(C=C3)F)Cl)C
• Molecular Formula: C20H17ClFN3O2S
• Molecular Weight: 417.9 g/mol
• CAS No.: 899987-69-0

Description

2-((4-(3-chloro-4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl)thio)-N-(2,4-dimethylphenyl)acetamide is a useful research compound. Its molecular formula is C20H17ClFN3O2S and its molecular weight is 417.88. The purity is usually 95%.
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Scientific Research Applications

Synthetic Pathways and Chemical Properties

Research has delved into the synthesis of novel compounds with variations of the core structure of the compound , aiming at enhancing specific biological activities or physical properties. For instance, studies have reported the synthesis of derivatives with anti-inflammatory activity through novel synthetic pathways, highlighting the chemical versatility and potential pharmaceutical applications of these compounds (K. Sunder & Jayapal Maleraju, 2013). Furthermore, investigations into chloroacetamide derivatives have explored their use as selective herbicides, indicating the compound's potential in agricultural applications (H. Weisshaar & P. Böger, 1989).

Biological Activities and Applications

Several studies have examined the biological activities of compounds with structural similarities, including anti-inflammatory, analgesic, and antipyretic properties, demonstrating their therapeutic potential. For example, derivatives have shown significant anti-inflammatory activity in preclinical models, suggesting avenues for the development of new therapeutic agents (L D Wise et al., 1987). Other research efforts have focused on the synthesis and structural characterization of potential pesticides, reinforcing the chemical's relevance in both medicinal and agricultural fields (E. Olszewska et al., 2011).

Material Science and Environmental Applications

Research has also extended to the compound's applications in material science and its environmental impact. For instance, studies on the detection of herbicide degradates in natural water highlight the importance of understanding the environmental fate and mobility of these chemicals (L. Zimmerman et al., 2002). Additionally, investigations into the nonlinear optical properties of crystalline acetamide structures, including those related to the compound , suggest potential applications in photonic devices and optical switches (A. N. Castro et al., 2017).